Cas no 212626-83-0 (4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester)
212626-83-0 structure
Product Name:4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester
CAS No:212626-83-0
MF:C8H10N2O5
MW:214.175402164459
CID:1108966
PubChem ID:71358319
Update Time:2025-04-20
4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester
- (2,5-dioxopyrrolidin-1-yl) 4-amino-4-oxobutanoate
- 2,5-Dioxopyrrolidin-1-yl 4-amino-4-oxobutanoate
- 212626-83-0
- 4-[(2,5-Dioxopyrrolidin-1-yl)oxy]-4-oxobutanamide
- SCHEMBL12284875
- DTXSID40782333
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- Inchi: 1S/C8H10N2O5/c9-5(11)1-4-8(14)15-10-6(12)2-3-7(10)13/h1-4H2,(H2,9,11)
- InChI Key: YVUSPEAQBXAYKY-UHFFFAOYSA-N
- SMILES: O(C(CCC(N)=O)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 214.059
- Monoisotopic Mass: 214.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.77
4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
212626-83-0 (4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester) Related Products
- 68528-80-3(DSS Crosslinker)
- 23024-29-5(Disuccinimidyl Sebacate)
- 22102-92-7(N-(Hexanoyloxy)succinimide)
- 14464-31-4(N-Succinimidyl Palmitate)
- 139549-71-6(N-Hydroxysuccinimidyl acetoacetate)
- 14565-47-0(2,5-Dioxopyrrolidin-1-yl dodecanoate)
- 14464-29-0(N-Acetoxysuccinimide)
- 14464-32-5(N-Succinimidyl Stearate)
- 79642-50-5( DSG Crosslinker )
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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